Cas no 1596-19-6 (Phenol,2-cyclopentyl-6-methyl-)

Phenol,2-cyclopentyl-6-methyl- structure
1596-19-6 structure
Product Name:Phenol,2-cyclopentyl-6-methyl-
CAS No:1596-19-6
MF:C12H16O
MW:176.254843711853
CID:184831
PubChem ID:74135
Update Time:2025-04-19

Phenol,2-cyclopentyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-cyclopentyl-6-methyl-
    • 2-cyclopentyl-6-methylphenol
    • 6-cyclopentyl-o-cresol
    • DTXSID40166694
    • SCHEMBL466853
    • DYQPZDLXQPYGSU-UHFFFAOYSA-N
    • EINECS 216-479-6
    • NS00025198
    • 1596-19-6
    • Inchi: 1S/C12H16O/c1-9-5-4-8-11(12(9)13)10-6-2-3-7-10/h4-5,8,10,13H,2-3,6-7H2,1H3
    • InChI Key: DYQPZDLXQPYGSU-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC=CC=1C1CCCC1

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.051
  • Boiling Point: 232.1°Cat760mmHg
  • Flash Point: 103.1°C
  • Refractive Index: 1.56
  • PSA: 20.23
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